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Compound of Interest

Compound Name: AL-34662

Cat. No.: B117473 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the proper handling and disposal of AL-34662, a potent and selective serotonin 5-HT2 receptor

agonist. This document provides critical safety information, detailed procedural guidance, and

logistical plans to ensure the safe management of AL-34662 in a laboratory setting.

AL-34662 is an indazolethylamine derivative under investigation for the treatment of glaucoma.

[1] It functions as a selective agonist for serotonin 5-HT2 receptors, including 5-HT2A, 5-HT2B,

and 5-HT2C subtypes.[1] While designed to be peripherally selective to avoid the psychoactive

effects associated with centrally acting 5-HT2A agonists, proper handling and disposal are

paramount to ensure personnel safety and environmental protection.[1]

Chemical and Pharmacological Data
A summary of the key quantitative data for AL-34662 is presented below, compiled from

available research and chemical databases.
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Property Value Source

Molecular Formula C₁₀H₁₃N₃O [1][2]

Molar Mass 191.234 g·mol⁻¹ [1]

Melting Point 170 to 172 °C (338 to 342 °F) [1]

5-HT2A Receptor Affinity (IC₅₀) 14.5 nM [1]

5-HT2B Receptor Affinity (IC₅₀) 8.1 nM [1]

5-HT2C Receptor Affinity (IC₅₀) 3.0 nM [1]

h-CM Cell Phosphoinositide

Turnover (EC₅₀)
289 ± 80 nM [3]

h-TM Cell Phosphoinositide

Turnover (EC₅₀)
254 ± 50 nM [3]

h-CM Cell Intracellular Ca²⁺

Mobilization (EC₅₀)
140 ± 23 nM [3]

h-TM Cell Intracellular Ca²⁺

Mobilization (EC₅₀)
38 ± 8 nM [3]

h-CM: human ciliary muscle; h-TM: human trabecular meshwork

Signaling Pathway and Experimental Workflow
AL-34662 exerts its effects by activating the 5-HT2 receptor, a G-protein coupled receptor. The

diagram below illustrates the canonical signaling pathway initiated by AL-34662 binding.
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AL-34662 activates the 5-HT2 receptor, leading to downstream signaling.

A typical experimental workflow for evaluating the efficacy of AL-34662 in vitro is outlined

below.

Preparation

Experiment

Data Analysis

Culture human trabecular
meshwork (h-TM) cells

Treat h-TM cells with
AL-34662 or vehicle control

Prepare AL-34662 solutions
(various concentrations)

Incubate for a
defined period

Measure intracellular
calcium mobilization

Generate dose-response curve

Calculate EC₅₀ value

Perform statistical analysis

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b117473?utm_src=pdf-body
https://www.benchchem.com/product/b117473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Workflow for in vitro analysis of AL-34662 activity.

Proper Disposal Procedures for AL-34662
As a specific Safety Data Sheet (SDS) for AL-34662 is not readily available, the following

disposal procedures are based on general best practices for chemical waste management in a

laboratory setting. All disposal activities must comply with applicable federal, state, and local

regulations.[4]

Step 1: Hazard Assessment and Waste Classification
Before disposal, a thorough hazard assessment of the AL-34662 waste stream is necessary.

This includes identifying if the waste is mixed with other hazardous materials, such as solvents

or other chemicals. The Environmental Protection Agency (EPA) regulates hazardous waste

disposal under the Resource Conservation and Recovery Act (RCRA).[4] It is the responsibility

of the waste generator to determine if the waste meets the criteria for hazardous waste.

Step 2: Segregation and Containerization
Proper segregation of chemical waste is crucial. AL-34662 waste should not be mixed with

incompatible materials.

Solid Waste: Collect solid AL-34662, such as unused powder or contaminated labware (e.g.,

weigh boats, gloves), in a designated, properly labeled, and sealed waste container.

Liquid Waste: Collect liquid waste containing AL-34662 in a compatible, leak-proof container.

The container must be clearly labeled with the chemical name and concentration.

Sharps: Any sharps contaminated with AL-34662 should be disposed of in a designated

sharps container.

All waste containers must be kept closed except when adding waste and stored in a well-

ventilated area.[5]

Step 3: Labeling and Documentation
Accurate labeling of waste containers is mandatory. The label should include:
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The words "Hazardous Waste"

The full chemical name: 1-((S)-2-Aminopropyl)-1H-indazol-6-ol (AL-34662)

The concentration and quantity of the waste

The date accumulation started

The associated hazards (e.g., irritant, toxic)

Maintain a log of all waste generated.

Step 4: Disposal Pathway
The appropriate disposal pathway depends on the classification of the waste and institutional

procedures.

Institutional Waste Management: Contact your institution's Environmental Health and Safety

(EHS) office for specific guidance on chemical waste pickup and disposal procedures. They

will provide the necessary containers and labels.

Do Not Dispose in Regular Trash or Sewer: Unused or waste AL-34662 should never be

disposed of in the regular trash or poured down the drain.[6][7] While some medicines can

be disposed of in household trash after being mixed with an unappealing substance, this is

generally not recommended for laboratory chemicals without specific guidance.[6]

Take-Back Programs: For expired or unwanted pharmaceuticals, community take-back

programs are the best disposal option, though these are more geared towards consumer

medicines.[7]

The following diagram illustrates the decision-making process for the proper disposal of AL-
34662.
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Decision-making workflow for AL-34662 disposal.

Personal Protective Equipment (PPE)
When handling AL-34662 and its waste, always wear appropriate personal protective

equipment, including:

Safety glasses or goggles[5][8]
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Lab coat

Gloves (chemically resistant)[5]

Work in a well-ventilated area, preferably a chemical fume hood, when handling the pure

compound.[5]

By adhering to these procedures, you can ensure the safe handling and disposal of AL-34662,

protecting yourself, your colleagues, and the environment. Always consult your institution's

specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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